5-n-Decylhexahydroindan

• CAS No.: 55044-35-4
• Molecular Formula: C19H36
• Molecular Weight: 264.5 g/mol
• IUPAC Name: 5-decyl-2,3,3a,4,5,6,7,7a-octahydro-1H-indene
• InChI: InChI=1S/C19H36/c1-2-3-4-5-6-7-8-9-11-17-14-15-18-12-10-13-19(18)16-17/h17-19H,2-16H2,1H3
• InChI Key: KQVBGIINSUKIBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1CCC2CCCC2C1

Description

5-n-Decylhexahydroindan is an organic compound with the molecular formula C19H36 . It is also known by other names such as 1H-Indene, 5-decyloctahydro- and Bicyclo[4.3.0]nonane, 3-decyl- . This compound is characterized by its bicyclic structure, which includes a decyl group attached to a hexahydroindan core .

Preparation Methods

The synthesis of 5-n-Decylhexahydroindan typically involves the hydrogenation of indene derivatives. One common method includes the catalytic hydrogenation of 5-decyloctahydro-1H-indene using a palladium catalyst under high pressure and temperature . Industrial production methods may vary, but they generally follow similar principles of catalytic hydrogenation to achieve the desired product .

Chemical Reactions Analysis

5-n-Decylhexahydroindan undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a metal catalyst like palladium or platinum, resulting in the formation of fully saturated hydrocarbons.

Substitution: Halogenation reactions can introduce halogen atoms into the compound, typically using reagents like bromine or chlorine under controlled conditions.

Scientific Research Applications

5-n-Decylhexahydroindan has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studying reaction mechanisms.

Biology: The compound’s derivatives are investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in designing new therapeutic agents.

Industry: It is utilized in the production of specialty chemicals and materials, including lubricants and plasticizers.

Mechanism of Action

The mechanism of action of 5-n-Decylhexahydroindan involves its interaction with specific molecular targets and pathways. For instance, its derivatives may inhibit certain enzymes or receptors, leading to various biological effects . The exact pathways and targets can vary depending on the specific derivative and its intended application .

Comparison with Similar Compounds

5-n-Decylhexahydroindan can be compared with other similar compounds such as:

5-Decyloctahydro-1H-indene: This compound shares a similar structure but may have different chemical properties and reactivity.

3-Decylbicyclo[4.3.0]nonane: Another structurally related compound with potential variations in its chemical behavior and applications.

The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties .